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Compound of Interest

Compound Name: 1,3,5-Triazine

Cat. No.: B166579 Get Quote

A Comparative Spectroscopic Guide to N-Substituted 1,3,5-Triazinanes for Researchers,

Scientists, and Drug Development Professionals

This guide provides a comparative analysis of N-substituted 1,3,5-triazinanes using various

spectroscopic techniques. The information is compiled from recent studies to aid in the

characterization and analysis of this important class of heterocyclic compounds, which are

significant in medicinal chemistry and drug development for their diverse biological activities,

including anticancer, antibacterial, antiviral, and anti-inflammatory properties.[1][2][3]

Spectroscopic Data Comparison
The following tables summarize key quantitative data from Infrared (IR) Spectroscopy, Nuclear

Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) for a selection of N-

substituted 1,3,5-triazinane derivatives.

Infrared (IR) Spectroscopy
IR spectroscopy is instrumental in identifying the functional groups present in a molecule. For

N-substituted 1,3,5-triazinanes, characteristic absorption bands are observed for N-H, C=N,

and C-N bonds.
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Compound
Class/Deriv
ative

N-H
Stretching
(cm⁻¹)

C=N
Stretching
(cm⁻¹)

C-N
Stretching
(cm⁻¹)

Other Key
Bands
(cm⁻¹)

Reference

2,4-

Di(piperidin-

1-yl)-6-(2-

(pyridin-2-

ylmethylene)

hydrazinyl)-1,

3,5-triazine

3223 1577 -
1514, 1440

(C=C)
[4]

2-(2-

Benzylideneh

ydrazinyl)-4,6

-di(piperidin-

1-yl)-1,3,5-

triazine

3280 1574 -
1504, 1446

(C=C)
[4]

4-(4-(2-

Benzylideneh

ydrazinyl)-6-

(piperidin-1-

yl)-1,3,5-

triazin-2-

yl)morpholine

3224 1536 -
1485, 1441

(C=C)
[4]

N-(4-

(dimethylami

no)-1,3,5-

triazin-2-yl)-2-

oxo-2-(p-

tolyl)acetamid

e

3443 1608 - 1689 (C=O) [5]

N-(4-

(dimethylami

no)-1,3,5-

triazin-2-yl)-2-

oxo-2-(m-

3463 1602 - 1693 (C=O) [5]
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tolyl)acetamid

e

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the detailed molecular

structure of N-substituted 1,3,5-triazinanes.

¹H NMR Spectral Data (δ, ppm)
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Compound
Triazine Ring
Protons

Substituent
Protons

Solvent Reference

1,3,5-Triazine 9.20 (s) - - [6]

2-Chloro-4-

Methoxy-6-(NH-

Asp(OtBu)-Ala-

OMe)-1,3,5-

triazine

-

1.37 (s, 9H), 1.41

(d, 3H), 3.01 (d,

3H), 3.72 (s, 3H),

4.01 (s, 3H), 4.36

(q, 1H), 5.03 (t,

1H)

CDCl₃ [7]

2-(2-

Benzylidenehydr

azinyl)-4,6-

di(piperidin-1-

yl)-1,3,5-triazine

-

1.45 (s, 4H), 1.56

(s, 2H), 3.67 (s,

12H), 7.29–7.38

(m, 3H), 7.57 (d,

4H), 8.02 (s, 1H),

10.61 (s, 1H,

NH)

DMSO-d₆ [4]

4-(4-(2-(4-

Chlorobenzyliden

e)hydrazinyl)-6-

(piperidin-1-

yl)-1,3,5-triazin-

2-yl)morpholine

-

1.44 (s, 4H), 1.56

(s, 2H), 3.52–

3.66 (m, 12H),

7.42 (d, 2H),

7.60 (d, 2H), 8.0

(s, 1H), 10.76 (s,

1H, NH)

DMSO-d₆ [8]

N-(4-

(dimethylamino)-

1,3,5-triazin-2-

yl)-2-oxo-2-

phenylacetamide

8.53 (s, 1H)

11.59 (br, 1H),

8.10-8.00 (m,

2H), 7.69 (t, 1H),

7.55 (t, 2H), 3.10

(s, 3H), 2.57 (s,

3H)

CDCl₃ [5]

¹³C NMR Spectral Data (δ, ppm)
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Compound
Triazine Ring
Carbons

Substituent
Carbons

Solvent Reference

1,3,5-Triazine 166.4 - - [9]

2-Chloro-4-

Methoxy-6-(NH-

Trp-Ala-

OMe)-1,3,5-

triazine

162.2, 163.4,

171.7, 172.5,

172.9

17.8, 27.7, 47.8,

52.3, 53.6, 54.6,

109.9, 111.6,

118.7, 120.2,

122.3, 124.4,

127.7, 136.4

CDCl₃ [7]

2,4-Di(piperidin-

1-yl)-6-(2-

(pyridin-2-

ylmethylene)hydr

azinyl)-1,3,5-

triazine

164.1, 164.3

24.4, 25.4, 43.5,

119.0, 123.1,

136.5, 141.5,

149.3, 154.0

DMSO-d₆ [4]

4-(4-(2-(4-

Bromobenzyliden

e)hydrazinyl)-6-

(piperidin-1-

yl)-1,3,5-triazin-

2-yl)morpholine

164.2, 164.8

24.4, 25.4, 43.3,

43.5, 66.0,

121.9, 128.1,

131.5, 134.2,

140.1

DMSO-d₆ [4]

N-(4-

(dimethylamino)-

1,3,5-triazin-2-

yl)-2-oxo-2-(p-

tolyl)acetamide

165.9, 163.7,

161.4

187.2, 145.4,

130.7, 129.9,

129.5, 36.7,

36.1, 21.9

CDCl₃ [5]

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass and molecular formula of the

compounds.
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Compound
Ionization
Method

[M+H]⁺ or M⁺

(m/z)

Key
Fragments
(m/z)

Reference

1,3,5-Triazine
Electron

Ionization
81 54, 27 [10]

N-(4-

(dimethylamino)-

1,3,5-triazin-2-

yl)-2-oxo-2-(m-

tolyl)acetamide

ESI 286.1312 - [5]

N-(4-

(dimethylamino)-

1,3,5-triazin-2-

yl)-2-oxo-2-(p-

tolyl)acetamide

ESI - - [5]

2,4-Di(piperidin-

1-yl)-6-(2-

(pyridin-2-

ylmethylene)hydr

azinyl)-1,3,5-

triazine

Anal. Calcd. 366.46 - [4]

4-(4-(2-

Benzylidenehydr

azinyl)-6-

(piperidin-1-

yl)-1,3,5-triazin-

2-yl)morpholine

Anal. Calcd. 367.45 - [4]

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing research.

General Synthesis of N-Substituted 1,3,5-Triazinanes
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A common method for synthesizing N-substituted 1,3,5-triazine derivatives involves the

nucleophilic substitution of chlorine atoms on a cyanuric chloride core. The reaction

temperature is controlled to achieve mono-, di-, or tri-substitution.[3]

Step 1 (Mono-substitution): Cyanuric chloride is reacted with a primary or secondary amine

at 0-5 °C.

Step 2 (Di-substitution): The temperature is raised to room temperature for the substitution of

the second chlorine atom with another amine.

Step 3 (Tri-substitution): The final substitution is typically carried out at an elevated

temperature, often the boiling point of the solvent.

The synthesized compounds are often purified by recrystallization or column chromatography.

[5]

Spectroscopic Analysis Protocols
IR Spectroscopy: Spectra are typically recorded on an FT-IR spectrometer. Solid samples

are often prepared as KBr pellets.[4][5]

NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on spectrometers operating at

frequencies ranging from 300 to 700 MHz.[5][7][11] Deuterated solvents such as CDCl₃ and

DMSO-d₆ are commonly used, with tetramethylsilane (TMS) as an internal standard.[5][11]

Mass Spectrometry: Mass spectra are obtained using techniques like Electrospray Ionization

(ESI) or Electron Ionization (EI).[5][10] High-resolution mass spectrometry (HRMS) is used

for accurate mass determination.[5]

Visualization of Experimental Workflow
The following diagrams illustrate the general workflow for the synthesis and analysis of N-

substituted 1,3,5-triazinanes.
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Caption: General workflow for the stepwise synthesis of N-substituted 1,3,5-triazines.
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Caption: Workflow for the purification and spectroscopic analysis of N-substituted 1,3,5-

triazinanes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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